Cas no 1597079-29-2 (1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene)
1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene
- 1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene
- EN300-1132573
- 1597079-29-2
-
- Inchi: 1S/C13H18ClIO/c1-9(2)10(3)16-13(8-15)11-5-4-6-12(14)7-11/h4-7,9-10,13H,8H2,1-3H3
- InChI Key: GIWKLPWRQSUERE-UHFFFAOYSA-N
- SMILES: ICC(C1C=CC=C(C=1)Cl)OC(C)C(C)C
Computed Properties
- Exact Mass: 352.00909g/mol
- Monoisotopic Mass: 352.00909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 9.2Ų
1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132573-0.05g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1132573-0.1g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1132573-0.25g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1132573-0.5g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1132573-1.0g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 1g |
$928.0 | 2023-06-09 | ||
| Enamine | EN300-1132573-2.5g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1132573-5.0g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 5g |
$2692.0 | 2023-06-09 | ||
| Enamine | EN300-1132573-10.0g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 10g |
$3992.0 | 2023-06-09 | ||
| Enamine | EN300-1132573-1g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1132573-5g |
1-chloro-3-{2-iodo-1-[(3-methylbutan-2-yl)oxy]ethyl}benzene |
1597079-29-2 | 95% | 5g |
$2443.0 | 2023-10-26 |
1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene
Professional Introduction to 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene (CAS No. 1597079-29-2)
1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene, a compound with the chemical identifier CAS No. 1597079-29-2, represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both chloro and iodo substituents, along with an ethoxy chain terminated by a tertiary butyl group, makes it a versatile intermediate for synthesizing complex molecules.
The synthesis of 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The chloro group at the para position relative to the iodo substituent allows for selective functionalization, enabling the introduction of various pharmacophores. This flexibility is particularly valuable in medicinal chemistry, where precise molecular modifications can significantly alter biological activity.
Recent research has demonstrated the utility of this compound in the development of novel therapeutic agents. For instance, studies have shown that derivatives of 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene exhibit promising activity against a range of biological targets. These include enzymes involved in inflammatory pathways and receptors associated with neurological disorders. The tertiary butyl group not only enhances solubility but also contributes to metabolic stability, making it an attractive scaffold for further derivatization.
The role of halogenated aromatic compounds in drug discovery cannot be overstated. The iodo substituent, in particular, serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The chloro group can be further modified via nucleophilic aromatic substitution or eliminated through metal-catalyzed reductive elimination, providing multiple avenues for structural diversification.
In addition to its synthetic utility, 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene has been explored in the context of targeted drug delivery systems. The ethoxy chain with its tertiary butyl termination offers potential for bioconjugation, allowing for the attachment of targeting ligands or imaging agents. This capability is particularly relevant in oncology, where tumor-specific delivery of therapeutic agents can improve efficacy while minimizing side effects.
The pharmacokinetic properties of derivatives derived from 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene have also been extensively studied. The tertiary butyl group contributes to lipophilicity, which can influence absorption and distribution within the body. Meanwhile, the ethoxy chain provides a balance between hydrophilicity and lipophilicity, potentially enhancing oral bioavailability. These factors are critical considerations in optimizing drug candidates for clinical use.
Advances in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Molecular modeling studies have been conducted to predict binding affinities and identify optimal conformations for interaction with biological targets. These insights have guided the design of more potent and selective analogs based on the core scaffold provided by 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene.
The compound's potential extends beyond traditional small-molecule drug development. It has been investigated as a building block for peptidomimetics and other biologically active polymers. The ability to introduce diverse functional groups along with its well-defined synthetic pathways make it an invaluable resource for synthetic chemists working on complex molecular architectures.
In conclusion, 1-chloro-3-{2-iodo-1-(3-methylbutan-2-yloxyethyl}benzene (CAS No. 159707929) stands out as a versatile intermediate with broad applications in pharmaceutical chemistry and molecular biology. Its unique structural features and synthetic accessibility have positioned it as a key component in the development of novel therapeutic agents and advanced drug delivery systems. As research continues to uncover new applications and methodologies, this compound is poised to remain at the forefront of innovation in medicinal chemistry.
1597079-29-2 (1-chloro-3-{2-iodo-1-(3-methylbutan-2-yl)oxyethyl}benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)